Cas no 2649023-35-6 (Tert-butyl 4-(1-isocyanatoethyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(1-isocyanatoethyl)piperidine-1-carboxylate
• CAS No: 2649023-35-6
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 5891910
• PubChem ID: 165641102
• Update Time: 2023-11-20

Tert-butyl 4-(1-isocyanatoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-isocyanatoethyl)piperidine-1-carboxylate
• EN300-1878807
• 2649023-35-6
• Tert-butyl 4-(1-isocyanatoethyl)piperidine-1-carboxylate

• Inchi： 1S/C13H22N2O3/c1-10(14-9-16)11-5-7-15(8-6-11)12(17)18-13(2,3)4/h10-11H,5-8H2,1-4H3
• InChI Key： IMMPWEBQOKJACT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C)N=C=O)CC1)=O

Computed Properties

• Exact Mass: 254.16304257g/mol
• Monoisotopic Mass: 254.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59Ų